![molecular formula C8H7N3O2S B6023076 2-furaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone](/img/structure/B6023076.png)
2-furaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-furaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone is a synthetic compound that has shown potential in various scientific research applications. This compound is a hydrazone derivative of 2-furaldehyde and has a thiazolidinone ring structure. The compound has been synthesized using various methods, and its mechanism of action has been studied extensively.
Mechanism of Action
The mechanism of action of 2-furaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone is not fully understood. However, studies have suggested that the compound acts by inhibiting the activity of enzymes involved in cell proliferation and survival. The compound has also been found to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. Studies have shown that the compound can induce oxidative stress in cancer cells, leading to their death. The compound has also been found to inhibit the activity of various enzymes involved in cell proliferation and survival. Additionally, the compound has been shown to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-furaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone in lab experiments is its potential as an anti-tumor agent. The compound has shown promising results in various cancer cell lines, making it a potential candidate for further development. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in lab experiments.
Future Directions
There are several future directions for the study of 2-furaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone. One of the most promising directions is its potential use as an anti-tumor agent. Further studies are needed to determine the compound's efficacy and safety in vivo. Additionally, the compound's potential as a chelating agent in metal ion detection needs to be further explored. Finally, studies are needed to determine the compound's potential as an anti-inflammatory and anti-oxidant agent.
In conclusion, this compound is a synthetic compound that has shown potential in various scientific research applications. The compound has been synthesized using various methods, and its mechanism of action has been studied extensively. The compound has shown promising results as an anti-tumor agent and has also been found to have anti-inflammatory and anti-oxidant properties. Further studies are needed to determine the compound's efficacy and safety in vivo and its potential as a chelating agent in metal ion detection.
Synthesis Methods
2-furaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone can be synthesized using various methods. One of the most common methods is the condensation reaction between 2-furaldehyde and thiosemicarbazide in the presence of a catalyst. The reaction yields a yellow crystalline solid, which is then purified using recrystallization. Other methods include the reaction between 2-furaldehyde and thiosemicarbazone in the presence of a base or acid catalyst.
Scientific Research Applications
2-furaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone has shown potential in various scientific research applications. One of the most promising applications is in the field of medicinal chemistry. The compound has been found to exhibit significant anti-tumor activity against various cancer cell lines. It has also been shown to have anti-inflammatory and anti-oxidant properties. The compound has also been studied for its potential use as a chelating agent in metal ion detection.
properties
IUPAC Name |
(2E)-2-[(E)-furan-2-ylmethylidenehydrazinylidene]-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2S/c12-7-5-14-8(10-7)11-9-4-6-2-1-3-13-6/h1-4H,5H2,(H,10,11,12)/b9-4+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDZWHNCXVHRCKP-RUDMXATFSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC(=NN=CC2=CC=CO2)S1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C(=O)N/C(=N\N=C\C2=CC=CO2)/S1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.